2-[2-(4-bromophenyl)-1H-benzimidazol-1-yl]-N-(2,4-dimethylphenyl)acetamide

Specification

• Molecular Formula: C23H20BrN3O
• Molecular Weight: 434.3 g/mol
• IUPAC Name: 2-[2-(4-bromophenyl)benzimidazol-1-yl]-N-(2,4-dimethylphenyl)acetamide
• Standard InChI: InChI=1S/C23H20BrN3O/c1-15-7-12-19(16(2)13-15)25-22(28)14-27-21-6-4-3-5-20(21)26-23(27)17-8-10-18(24)11-9-17/h3-13H,14H2,1-2H3,(H,25,28)
• Standard InChI Key: RABAKOCEVFSAQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C3=CC=CC=C3N=C2C4=CC=C(C=C4)Br)C

Introduction

2-[2-(4-bromophenyl)-1H-benzimidazol-1-yl]-N-(2,4-dimethylphenyl)acetamide is a complex organic compound that belongs to the benzimidazole class of compounds. These compounds are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The specific compound combines a benzimidazole core with a bromophenyl group and a dimethylphenyl acetamide moiety, which may contribute to its potential biological effects.

Synthesis and Preparation

The synthesis of 2-[2-(4-bromophenyl)-1H-benzimidazol-1-yl]-N-(2,4-dimethylphenyl)acetamide typically involves multiple steps, starting with the formation of the benzimidazole core. This can be achieved through condensation reactions involving appropriate precursors, followed by attachment of the bromophenyl and dimethylphenyl acetamide groups. The specific conditions and reagents used can vary depending on the desired yield and purity.

Biological Activity

Benzimidazole derivatives are known for their broad spectrum of biological activities. While specific data on 2-[2-(4-bromophenyl)-1H-benzimidazol-1-yl]-N-(2,4-dimethylphenyl)acetamide might be limited, compounds in this class often exhibit:

• Antimicrobial Activity: Effective against various bacteria and fungi.

• Anticancer Activity: Potential to inhibit cancer cell growth or induce apoptosis.

• Antiviral Activity: Some benzimidazoles show promise in inhibiting viral replication.

Biological Activity Data

Activity	Target	Effect
Antimicrobial	Bacteria/Fungi	Inhibition of growth
Anticancer	Cancer cells	Inhibition of proliferation
Antiviral	Viruses	Reduction in viral load

Research Findings and Applications

Research on benzimidazole derivatives often focuses on optimizing their biological activities while minimizing toxicity. For 2-[2-(4-bromophenyl)-1H-benzimidazol-1-yl]-N-(2,4-dimethylphenyl)acetamide, potential applications could include:

• Pharmaceutical Development: As a lead compound for drug discovery, particularly in areas like oncology or infectious diseases.

• Agricultural Use: As a fungicide or bactericide in crop protection.

Research Challenges

• Toxicity Studies: Comprehensive toxicity assessments are crucial to ensure safety.

• Mechanism of Action: Understanding how the compound interacts with biological targets is essential for optimization.